2-(2-fluorophenoxy)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C17H21FN4O2/c1-12-10-16(21-20-12)22-8-6-13(7-9-22)19-17(23)11-24-15-5-3-2-4-14(15)18/h2-5,10,13H,6-9,11H2,1H3,(H,19,23)(H,20,21)
• InChI Key: DGKWOYVSEWLCRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)N2CCC(CC2)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H21FN4O2
• Molecular Weight: 332.4 g/mol

Description

2-(2-fluorophenoxy)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide, commonly known as FPA, is a synthetic compound that has gained attention in the scientific community due to its potential use in drug development. FPA belongs to the class of compounds known as piperidines and has been shown to have various biological effects, including anti-inflammatory and analgesic properties. In

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• Research on pyrazole-acetamide derivatives related to this compound, specifically N‑(2‑aminophenyl)‑2‑(5‑methyl‑1H‑pyrazol‑3‑yl) acetamide (L1), has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes show significant antioxidant activity, as indicated by various in vitro tests (Chkirate et al., 2019).

Antipsychotic Potential

• A derivative of this compound, 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, has demonstrated an antipsychotic-like profile in behavioral animal tests, without interacting with dopamine receptors. This suggests potential for developing new antipsychotic drugs (Wise et al., 1987).

Anti-Inflammatory Activity

• Derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have shown significant anti-inflammatory activity in assays (Sunder & Maleraju, 2013).

Flavouring Substance Evaluation

• An evaluation of 2‐(4‐methylphenoxy)‐N‐(1H‐pyrazol‐3‐yl)‐N‐(thiophen‐2‐ylmethyl)acetamide in the context of flavouring substances has been conducted. The substance has been deemed safe for use in specific food categories based on dietary exposure estimates and toxicological data (Younes et al., 2018).

Synthesis and Characterization of Derivatives

• Various other studies have focused on the synthesis and characterization of related derivatives, exploring their potential in fields like antibacterial agents, antitumor activities, and receptor studies (Karanewsky et al., 2015), (Naik et al., 2013).

Antitumor and Antioxidant Evaluation

• Compounds related to this chemical have been evaluated for their antitumor and antioxidant properties, showing promising results in certain derivatives (Hamama et al., 2013).

Novel Radiotracers

• The feasibility of using derivatives of this compound as radiotracers for studying cannabinoid receptors in PET imaging has been explored (Kumar et al., 2004).